Cas no 143158-55-8 (1-Cyclopropyl-8-ethoxy-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid)

• Product Name: 1-Cyclopropyl-8-ethoxy-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid
• CAS No: 143158-55-8
• MF: C₁₅H₁₃F₂NO₄
• MW: 309.26483130455
• CID: 1063608
• PubChem ID: 15284793
• Update Time: 2025-04-20

1-Cyclopropyl-8-ethoxy-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-8-ethoxy-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid
• DB-085494
• SB72188
• 143158-55-8
• 1-Cyclopropyl-8-ethoxy-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• SCHEMBL8328397
• 1-cyclopropyl-8-ethoxy-6,7-difluoro-4-oxoquinoline-3-carboxylic acid
• 1-Cyclopropyl-8-ethoxy-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• s11852

• MDL： MFCD30179351
• Inchi： 1S/C15H13F2NO4/c1-2-22-14-11(17)10(16)5-8-12(14)18(7-3-4-7)6-9(13(8)19)15(20)21/h5-7H,2-4H2,1H3,(H,20,21)
• InChI Key： OPQCGNDAHQOQPC-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C(C(=O)O)=CN(C=2C=1OCC)C1CC1)=O)F

Computed Properties

• Exact Mass: 309.08100
• Monoisotopic Mass: 309.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 68.53000
• LogP: 2.71150